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Compound of Interest

Compound Name: 4-Ethylpyridine

Cat. No.: B7769192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the commercial landscape for 4-
Ethylpyridine (CAS No. 536-75-4), a key building block in the pharmaceutical and

agrochemical industries. This guide details its availability, major suppliers, and the technical

specifications of the commercially available product. Furthermore, it outlines common synthesis

routes and provides detailed experimental protocols for both its preparation and quality control

analysis, addressing the critical needs of researchers and drug development professionals.

Commercial Availability and
4-Ethylpyridine is readily available from a wide range of chemical suppliers globally, catering

to both research and industrial-scale demands. The compound is typically offered in various

purities, with ≥98% being the most common grade for laboratory and synthesis applications.

Major Global Suppliers
A comprehensive, though not exhaustive, list of prominent suppliers of 4-Ethylpyridine is

provided below. These suppliers range from large, multinational corporations to more

specialized chemical providers.
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Supplier Headquarters
Available Purity
Levels

Typical Quantities
Offered

Sigma-Aldrich (Merck) USA ≥98%
25 g, 100 g, 500 g,

bulk

Thermo Fisher

Scientific
USA 98% 25 g, 100 g, 500 g

TCI Chemicals Japan >98.0% (GC)
25 mL, 100 mL, 500

mL

Santa Cruz

Biotechnology
USA N/A Varies

ChemicalBook China 98%, 99% Grams to Kilograms

Aladdin Scientific USA 98% 5 mL to bulk

Zhengzhou

Changkuan

Technology Co., Ltd.

China 98% 25 kg

Physicochemical Properties of Commercial 4-
Ethylpyridine
The following table summarizes the key physical and chemical properties of commercially

available 4-Ethylpyridine.[1] These properties are crucial for its handling, storage, and

application in chemical synthesis.
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Property Value

Molecular Formula C₇H₉N

Molecular Weight 107.15 g/mol

Appearance Clear, colorless to pale yellow liquid

Odor Obnoxious

Boiling Point 169.6-170.0 °C at 750 mmHg[1]

Density 0.9404 g/mL at 22°C[1]

Refractive Index nD¹⁸ 1.5029[1]

Solubility
Sparingly soluble in water; soluble in alcohol

and ether.[1]

CAS Number 536-75-4

Synthesis of 4-Ethylpyridine: Experimental
Protocols
Two primary methods for the synthesis of 4-Ethylpyridine are well-documented: the reaction of

pyridine with acetic anhydride and zinc, and the Wolff-Kishner reduction of 4-acetylpyridine.

Synthesis from Pyridine and Acetic Anhydride
This method, detailed in Organic Syntheses, is a reliable procedure for the preparation of 4-
Ethylpyridine in a laboratory setting.[2]

Reaction Scheme:
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Figure 1: Synthesis of 4-Ethylpyridine from Pyridine.

Experimental Protocol:[2]

Reaction Setup: In a 3-liter, three-necked round-bottomed flask equipped with a mechanical

stirrer and a thermometer, combine 1500 mL of acetic anhydride and 300 g (3.80 moles) of

dry pyridine.

Addition of Zinc: While stirring, add 300 g (4.6 gram atoms) of zinc dust in 5-10 g portions

over 3 hours. Maintain the reaction temperature between 25°C and 30°C, using a water bath

for cooling if necessary. The reaction mixture will turn green.

Reflux: After the initial zinc addition, add 300 mL of acetic acid and attach a reflux condenser.

Add another 120 g (1.83 gram atoms) of zinc dust in small portions. The reaction may

become vigorous. Reflux the mixture with stirring for 30 minutes.

Final Zinc Addition and Reflux: Add a final portion of 180 g (2.75 gram atoms) of zinc dust all

at once and continue to reflux for an additional 30 minutes. The solution will turn orange-

brown.

Work-up: Allow the flask to cool and transfer the contents to a 5-liter round-bottomed flask.

Cautiously neutralize the mixture with 2 L of a 40% aqueous sodium hydroxide solution.

Steam Distillation: Steam distill the mixture until approximately 3 L of distillate is collected.
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Extraction: Saturate the distillate with 1.5-1.8 kg of solid potassium carbonate. Separate the

organic layer. Extract the aqueous layer twice with 150 mL portions of chloroform.

Purification: Combine the organic layer and the chloroform extracts. Distill the mixture using

an efficient fractionating column to first remove chloroform and pyridine, then collect the 4-
ethylpyridine fraction, which boils at 166-168°C. The yield is 100-120 g (25-29%).

Wolff-Kishner Reduction of 4-Acetylpyridine
This method is suitable for converting 4-acetylpyridine, another commercially available starting

material, into 4-Ethylpyridine. The Wolff-Kishner reduction is a classic organic reaction for the

deoxygenation of ketones and aldehydes.[3][4][5][6]

Reaction Scheme:

4-Acetylpyridine Hydrazone Intermediate
+ Hydrazine

Hydrazine (NH2NH2)

Base (e.g., KOH)

4-Ethylpyridine
Base, Heat (-N2, -H2O)

Click to download full resolution via product page

Figure 2: Wolff-Kishner Reduction of 4-Acetylpyridine.

General Experimental Protocol:[5]

Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, dissolve 4-

acetylpyridine (1 equivalent) and hydrazine monohydrate (5-20 equivalents) in a high-boiling

solvent such as ethylene glycol or diethylene glycol monomethyl ether.
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Addition of Base: Add a strong base, such as potassium hydroxide (KOH) (6-10 equivalents),

to the stirred solution at room temperature.

Heating: Heat the reaction mixture to 110-130°C for 1 hour to facilitate the formation of the

hydrazone intermediate.

Decomposition: Increase the temperature to 190-200°C and maintain it for an additional 4-5

hours to allow for the decomposition of the hydrazone and the evolution of nitrogen gas.

Work-up: After cooling to room temperature, pour the reaction mixture into a mixture of ice

and aqueous HCl.

Extraction and Purification: Extract the product with a suitable organic solvent (e.g., diethyl

ether). Dry the combined organic layers over anhydrous sodium sulfate, filter, and

concentrate in vacuo. The crude product can then be purified by flash column

chromatography or distillation.

Quality Control and Analytical Methods
Ensuring the purity and identity of 4-Ethylpyridine is critical for its use in research and drug

development. The following section outlines a general workflow for the quality control of this

compound, along with protocols for common analytical techniques.

Quality Control Workflow
A typical quality control process for 4-Ethylpyridine in a pharmaceutical setting involves a

multi-step approach to verify its identity, purity, and quality.[7][8]
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Figure 3: Quality Control Workflow for 4-Ethylpyridine.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity Analysis
GC-MS is a powerful technique for assessing the purity of volatile compounds like 4-
Ethylpyridine and for identifying any impurities.

Experimental Protocol:

Sample Preparation: Prepare a dilute solution of the 4-Ethylpyridine sample (approximately

10 µg/mL) in a volatile organic solvent such as dichloromethane or hexane.[9]

GC-MS System and Conditions:
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Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25

mm I.D., 0.25 µm film thickness).

Injector Temperature: 250°C.

Injection Volume: 1 µL (splitless or with a high split ratio).

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 minutes.

Ramp: 10°C/min to 250°C.

Hold: 5 minutes at 250°C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MSD Transfer Line Temperature: 280°C.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: m/z 35-300.

Data Analysis: The purity of the 4-Ethylpyridine can be determined by the relative peak area

of the main component in the total ion chromatogram (TIC). The mass spectrum of the main

peak should be compared with a reference spectrum for identity confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H NMR spectroscopy is an essential tool for confirming the chemical structure of 4-
Ethylpyridine.
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Experimental Protocol:

Sample Preparation: Dissolve approximately 5-10 mg of the 4-Ethylpyridine sample in

about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube. Add a

small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

NMR Spectrometer and Parameters:

Spectrometer: Bruker Avance III 400 MHz or equivalent.

Nucleus: ¹H.

Number of Scans: 16-32.

Relaxation Delay: 1-2 seconds.

Pulse Angle: 30-45 degrees.

Data Analysis: The ¹H NMR spectrum of 4-Ethylpyridine should exhibit the following

characteristic signals:

A triplet corresponding to the methyl protons (-CH₃) of the ethyl group.

A quartet corresponding to the methylene protons (-CH₂-) of the ethyl group.

Two sets of doublets in the aromatic region corresponding to the protons on the pyridine

ring. The integration of these signals should be in the correct ratio (3:2:2:2). The chemical

shifts and coupling constants should be consistent with the structure of 4-Ethylpyridine.

Applications in Research and Drug Development
4-Ethylpyridine serves as a versatile building block and ligand in various chemical

applications, particularly in the synthesis of pharmaceuticals and agrochemicals, and as a

ligand in catalysis.[10][11]
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Figure 4: Applications of 4-Ethylpyridine.

The availability of high-quality 4-Ethylpyridine from reliable suppliers is crucial for the

advancement of research and development in these fields. The detailed protocols provided in

this guide aim to facilitate its synthesis and quality assessment, empowering scientists to

confidently utilize this important chemical intermediate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Ethylpyridine [drugfuture.com]

2. Organic Syntheses Procedure [orgsyn.org]

3. grokipedia.com [grokipedia.com]

4. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]

5. Wolff-Kishner Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]

6. Wolff-Kishner Reduction [organic-chemistry.org]

7. shriramlab.org [shriramlab.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b7769192?utm_src=pdf-body-img
https://www.benchchem.com/product/b7769192?utm_src=pdf-body
https://www.benchchem.com/product/b7769192?utm_src=pdf-body
https://www.benchchem.com/product/b7769192?utm_src=pdf-custom-synthesis
https://www.drugfuture.com/chemdata/4-Ethylpyridine.html
http://www.orgsyn.org/demo.aspx?prep=CV3P0410
https://grokipedia.com/page/Wolff%E2%80%93Kishner_reduction
https://en.wikipedia.org/wiki/Wolff%E2%80%93Kishner_reduction
https://nrochemistry.com/wolff-kishner-reduction/
https://www.organic-chemistry.org/namedreactions/wolff-kishner-reduction.shtm
https://shriramlab.org/quality-control-testing-in-pharmaceutical-industries/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. blog.nbs-us.com [blog.nbs-us.com]

9. uoguelph.ca [uoguelph.ca]

10. Page loading... [guidechem.com]

11. CAS 536-75-4: 4-Ethylpyridine | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Commercial
Availability and Suppliers of 4-Ethylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769192#commercial-availability-and-suppliers-of-4-
ethylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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